1-Methyl-4-nitro-1H-pyrazol-5-amine

• IUPAC Name: 2-methyl-4-nitropyrazol-3-amine
• InChI: InChI=1S/C4H6N4O2/c1-7-4(5)3(2-6-7)8(9)10/h2H,5H2,1H3
• InChI Key: YKUPMZUMSWRWPM-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=C(C=N1)[N+](=O)[O-])N
• Molecular Formula: C4H6N4O2
• Molecular Weight: 142.12 g/mol

Description

1-Methyl-4-nitro-1H-pyrazol-5-amine (MNP) is an organic compound that has been the subject of considerable scientific research in recent years. It is an important intermediate in the synthesis of a range of compounds, including pharmaceuticals and other bioactive molecules. MNP has also been used as a model compound to study the effects of nitro-containing compounds on biological systems.

Scientific Research Applications

Medicinal Chemistry

Pyrazole compounds have a wide range of applications in medicinal chemistry. They have shown various biological activities such as antibacterial, anti-inflammatory, anti-cancer, analgesic, anticonvulsant, anthelmintic, antioxidant, and herbicidal properties.

Drug Discovery

Pyrazole compounds are popular in the field of drug discovery. They are frequently used as scaffolds in the synthesis of bioactive chemicals.

Agrochemistry

In the field of agrochemistry, pyrazole compounds are used due to their herbicidal properties.

Coordination Chemistry

Pyrazole compounds are used in coordination chemistry. However, the specific applications and methods of use in this field are not detailed in the sources.

Organometallic Chemistry

Pyrazole compounds also find applications in organometallic chemistry. The specific applications and methods of use in this field are not detailed in the sources.

Synthesis of Melt-Castable Explosives

Compounds similar to “1-Methyl-4-nitro-1H-pyrazol-5-amine” have been used in the synthesis of melt-castable explosives. These explosives have suitable melting points and high decomposition temperatures, making them ideal for certain applications.

Treatment of Various Malignancies

Compounds similar to “1-Methyl-4-nitro-1H-pyrazol-5-amine” have been used in the treatment of various malignancies such as triple negative breast cancer. The monopolar spindle 1 (MPS1) kinase, also known as threonine and tyrosine kinase (TTK), is a potential therapeutic target for these treatments.

Synthesis of Imidazole Containing Compounds

Compounds similar to “1-Methyl-4-nitro-1H-pyrazol-5-amine” have been used in the synthesis of imidazole containing compounds. These compounds show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities.

Green Synthesis

Pyrazole compounds, including “1-Methyl-4-nitro-1H-pyrazol-5-amine”, can be synthesized using green synthesis methods. This approach is environmentally friendly and often results in higher yields.

Synthesis routes and methods

Procedure details

Total yields of up to 46 percent are obtained when the 5-amino-1-methylpyrazole is converted with isoamyl nitrite to produce 5-amino-1-methyl-4-nitropyrazole and reduced with zinc(II)chloride to give 4,5-diamino-1-methylpyrazole according to H. Dorn, et al., Liebigs Ann. Chem. 717, p. 118 (1968).